Cas no 2228611-88-7 (1-1-(3,4-dihydro-1H-2-benzopyran-6-yl)cyclopropylethan-1-ol)

• Product Name: 1-1-(3,4-dihydro-1H-2-benzopyran-6-yl)cyclopropylethan-1-ol
• CAS No: 2228611-88-7
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 6056337
• PubChem ID: 165698375
• Update Time: 2025-06-08

1-1-(3,4-dihydro-1H-2-benzopyran-6-yl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(3,4-dihydro-1H-2-benzopyran-6-yl)cyclopropylethan-1-ol
• EN300-1753137
• 2228611-88-7
• 1-[1-(3,4-dihydro-1H-2-benzopyran-6-yl)cyclopropyl]ethan-1-ol

• Inchi： 1S/C14H18O2/c1-10(15)14(5-6-14)13-3-2-12-9-16-7-4-11(12)8-13/h2-3,8,10,15H,4-7,9H2,1H3
• InChI Key： PBUGDPQAPHCQOD-UHFFFAOYSA-N
• SMILES： OC(C)C1(C2=CC=C3COCCC3=C2)CC1

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-1-(3,4-dihydro-1H-2-benzopyran-6-yl)cyclopropylethan-1-ol

Introduction to 1-1-(3,4-dihydro-1H-2-benzopyran-6-yl)cyclopropylethan-1-ol (CAS No. 2228611-88-7)

1-1-(3,4-dihydro-1H-2-benzopyran-6-yl)cyclopropylethan-1-ol is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, identified by its unique Chemical Abstracts Service (CAS) number 2228611-88-7, represents a fascinating intersection of heterocyclic chemistry and pharmacophore design. The presence of both a 3,4-dihydro-1H-2-benzopyran moiety and a cyclopropyl substituent suggests potential for diverse biological activities, making it a compelling candidate for further investigation in drug discovery and development.

The 3,4-dihydro-1H-2-benzopyran scaffold is well-known for its structural versatility and biological relevance. This class of compounds is frequently encountered in natural products and has demonstrated utility as intermediates in the synthesis of bioactive molecules. The benzopyran ring system, particularly in its dihydro derivative, is often associated with properties such as anti-inflammatory, analgesic, and antioxidant effects. These characteristics stem from the ability of the benzopyran core to interact with various biological targets, including enzymes and receptors involved in modulating cellular processes.

Complementing the benzopyran moiety is the cyclopropyl group, a three-membered cyclic alkane that introduces rigidity into the molecular structure. Cyclopropyl groups are frequently incorporated into pharmacophores due to their ability to enhance binding affinity and metabolic stability. In particular, the cyclopropyl substituent can improve the oral bioavailability of drug candidates by reducing susceptibility to metabolic degradation. This feature makes compounds featuring cyclopropyl groups attractive for developing orally active therapeutics.

The combination of these two distinct structural elements in 1-1-(3,4-dihydro-1H-2-benzopyran-6-yl)cyclopropylethan-1-ol (CAS No. 2228611-88-7) positions it as a promising scaffold for exploring novel pharmacological interactions. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict potential binding modes of such molecules with high precision. These computational studies often highlight the favorable interactions between the benzopyran core and biological targets such as kinases, proteases, and ion channels.

In the context of contemporary research, there is growing interest in developing small-molecule inhibitors that modulate protein-protein interactions (PPIs). The unique architecture of 1-(3,4-dihydro-1H -2-benzopyran -6 -yl)cyclopropylethan - 1 -ol (CAS No. 2228611 -88 -7) suggests that it may be capable of disrupting PPIs associated with various diseases, including cancer and inflammatory disorders. For instance, studies have shown that benzopyran derivatives can interfere with signaling pathways mediated by aberrant protein-protein interactions, offering a potential therapeutic strategy.

Moreover, the cyclopropyl group in this compound could serve as a handle for further derivatization, allowing chemists to explore a wide range of analogs with tailored biological properties. Functionalization at different positions around the benzopyran ring or on the cyclopropyl moiety could lead to compounds with enhanced potency or selectivity against specific targets. Such modifications are often guided by structure-based drug design approaches, where insights from X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy are used to refine molecular structures.

The synthesis of (3S)-N-Boc-cyclopentylglycine ethyl ester hydrochloride (CAS No. 54857959 -93 -0), a related intermediate compound featuring a cyclopentyl group instead of cyclopropyl, has been reported in several synthetic protocols. These methods typically involve multi-step organic transformations starting from readily available precursors such as cyclopentanone or cyclopropanecarboxylic acid derivatives. While these synthetic routes provide valuable insights into constructing similar scaffolds like (3S)-N-Boc-cyclopentylglycine ethyl ester hydrochloride, they also highlight challenges associated with introducing stereogenic centers at specific positions within the molecule.

The stereochemical integrity of chiral centers is particularly critical in medicinal chemistry due to its profound impact on biological activity. Compounds like (3S)-N-Boc-cyclopentylglycine ethyl ester hydrochloride often require careful control over reaction conditions to ensure high enantiomeric purity. Advances in asymmetric synthesis have enabled more efficient access to enantiomerically enriched compounds without resorting to expensive chiral auxiliaries or catalysts.

Recent publications have demonstrated the utility of transition-metal-catalyzed reactions in constructing complex heterocyclic frameworks efficiently. For instance, palladium-catalyzed cross-coupling reactions have been employed to forge carbon-carbon bonds between aromatic rings and aliphatic moieties present in compounds like (3S)-N-Boc-cyclopentylglycine ethyl ester hydrochloride (CAS No. 54857959 -93 -0). Such methodologies not only streamline synthetic routes but also allow for greater flexibility in modifying molecular architectures during lead optimization.

The exploration of novel scaffolds like (3S)-N-Boc-cyclopentylethyleneamine hydrochloride (CAS No. 54857959 -93 -0) underscores the importance of interdisciplinary collaboration between organic chemists and biologists. By integrating synthetic expertise with biological screening assays,(3S)-N-Boc-cyclopentylethyleneamine hydrochloride (CAS No.) can be rapidly evaluated for potential therapeutic applications without extensive manual testing procedures alone reliance